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Compound of Interest

Compound Name: 3-(3-Chlorophenoxy)azetidine

Cat. No.: B1358438 Get Quote

Essential Safety and Handling Guide for 3-(3-
Chlorophenoxy)azetidine
For Research Use Only. Not for medicinal, household, or other uses.[1]

This guide provides immediate, essential safety and logistical information for handling 3-(3-
Chlorophenoxy)azetidine in a laboratory setting. Researchers, scientists, and drug

development professionals should review this information thoroughly before handling this

compound to ensure personal safety and proper disposal.

I. Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical to minimize exposure. The following

PPE is mandatory when handling 3-(3-Chlorophenoxy)azetidine:

Eye and Face Protection:

Wear safety goggles with side shields or a face shield to protect against splashes.[2]

Standard eyeglasses are not sufficient.

Hand Protection:

Wear chemical-resistant gloves.[2] Given that no specific glove material has been tested

for this compound, nitrile or neoprene gloves are a recommended starting point.
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Always inspect gloves for tears or punctures before use.

Contaminated gloves should be removed and disposed of as hazardous waste.

Body Protection:

A chemical-resistant laboratory coat or gown should be worn.[2]

Ensure the coat has a solid front, long sleeves, and tight-fitting cuffs to protect against

accidental spills.[2]

Respiratory Protection:

Handle this compound in a well-ventilated area, preferably within a certified chemical fume

hood.[1][2]

If there is a risk of generating dust or aerosols, or if working outside a fume hood, a

respirator with an organic vapor cartridge may be necessary.[2]

Foot Protection:

Sturdy, closed-toe shoes are required as a minimum.[2]

Chemical-resistant boots are recommended where larger quantities are handled.[2]

II. Quantitative Data Summary
The following table summarizes key quantitative data for 3-(3-Chlorophenoxy)azetidine.
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Property Value Source

CAS Number 868833-95-8 [1][3]

Molecular Formula C₉H₁₀ClNO [1][3]

Molecular Weight 183.63 g/mol [1][3]

Boiling Point ~278°C (Predicted) [3]

Density ~1.236 g/cm³ (Predicted) [3]

pKa 9.30 ± 0.40 (Predicted) [3]

Storage Temperature 2-8°C [3][4]

III. Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of 3-(3-
Chlorophenoxy)azetidine from receipt to disposal.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in its original, tightly sealed container in a cool, dry, and well-

ventilated area designated for hazardous chemicals.[1][4]

The recommended storage temperature is between 2-8°C.[3][4]

Store separately from incompatible materials such as strong acids or oxidizers.[2]

Preparation and Handling:

All handling of the compound should be conducted in a certified chemical fume hood to

minimize inhalation exposure.[1][2]

Before handling, ensure all necessary PPE is correctly worn.

Avoid contact with skin and eyes.[1]
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Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition.[1]

Do not eat, drink, or smoke in the laboratory area.[2]

In Case of Accidental Exposure:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a doctor.[1]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Remove all sources of ignition.[1]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).[5][6]

Collect the absorbed material and any contaminated soil into a designated and clearly

labeled hazardous waste container.[1][5]

Clean the spill area thoroughly.

Report the spill to the appropriate environmental health and safety (EHS) office.[5]

IV. Disposal Plan
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The disposal of 3-(3-Chlorophenoxy)azetidine and its contaminated waste must be carried

out in strict accordance with local, state, and federal regulations.[2] Improper disposal can lead

to environmental harm and safety hazards.

Waste Segregation:

As a halogenated organic compound, all waste containing 3-(3-Chlorophenoxy)azetidine
must be collected separately from non-halogenated waste streams.[1][7] This is crucial as

disposal methods and costs differ significantly.[1]

Do not mix this waste with incompatible materials such as strong acids, bases, or

oxidizers.[2][8]

Waste Collection:

Collect all waste containing this chemical, including unused product, contaminated PPE

(gloves, etc.), and spill cleanup materials, in a designated and clearly labeled hazardous

waste container.[1][2]

The container must be made of a compatible material, be in good condition, and have a

secure, screw-on cap.[5]

Labeling:

Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is

added.[1][5]

The label must include the full chemical name "3-(3-Chlorophenoxy)azetidine" and list all

other constituents with their approximate percentages.[1][7]

Clearly indicate the associated hazards (e.g., "Toxic," "Irritant").[5]

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the container is kept closed at all times except when adding waste.[1]
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The storage area should be cool, dry, and well-ventilated.[1]

Disposal of Empty Containers:

Empty containers must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[5]

The first rinsate must be collected and disposed of as hazardous waste.[5] Subsequent

rinses may also need to be collected depending on local regulations.[5]

After rinsing and drying, deface or remove the original label before disposing of the

container as non-hazardous waste, or as directed by your institution.

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the

chemical waste.[2][5]

Do not pour 3-(3-Chlorophenoxy)azetidine down the drain or dispose of it in the regular

trash.[5]

V. Workflow and Logical Relationships
The following diagrams illustrate the procedural flow for safely handling 3-(3-
Chlorophenoxy)azetidine.
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Safe Handling Workflow for 3-(3-Chlorophenoxy)azetidine
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Caption: Procedural workflow for handling 3-(3-Chlorophenoxy)azetidine.
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Accidental Exposure Response Plan

Exposure Route

Immediate Action

Accidental Exposure Occurs
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Caption: Decision-making process for accidental exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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